methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate
Overview
Description
Methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate (MDPPC) is an organic compound that belongs to the class of phosphorylated pyrimidines. It is a white crystalline solid with a melting point of 153-155 °C. MDPPC is a versatile compound that has a wide range of applications in scientific research and in the laboratory.
Scientific Research Applications
Methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate has been widely used in scientific research. It has been used in the synthesis of various compounds, such as the antibiotic cefotaxime, and as a reagent in the synthesis of other compounds. It has also been used in the synthesis of various drugs, such as the anti-inflammatory drug ibuprofen. Additionally, methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate has been used in the synthesis of peptides, nucleosides, and other organic compounds.
Mechanism of Action
Methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate acts as a proton acceptor, which means it can accept a proton from a molecule, resulting in a change in the molecule’s structure and properties. This ability of methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate makes it useful for a variety of chemical reactions, such as the synthesis of organic compounds. Additionally, methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate can act as a catalyst in certain reactions, making it an important tool in synthetic organic chemistry.
Biochemical and Physiological Effects
methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate has been studied for its potential biological and physiological effects. In studies, it has been found to have antioxidant and anti-inflammatory properties. It has also been found to have the potential to inhibit the growth of certain cancer cells. Additionally, methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate has been found to reduce the activity of enzymes involved in the synthesis of cholesterol, which could be beneficial in the treatment of high cholesterol.
Advantages and Limitations for Lab Experiments
Methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate is a versatile and useful compound for lab experiments. It is easy to synthesize and can be used in a variety of reactions. Additionally, it is relatively stable and can be stored for long periods of time. However, it is important to note that methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate is a highly reactive compound and can be toxic if not handled properly. It is also important to keep in mind that methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate is a relatively expensive compound.
Future Directions
There are many possible future directions for research involving methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate. One possible direction is to explore its potential as a drug delivery system. Additionally, further research could be done to investigate its potential as an anti-cancer agent. Additionally, further research could be done to investigate its potential as an antioxidant and anti-inflammatory agent. Finally, further research could be done to investigate its potential as a cholesterol-lowering agent.
Synthesis Methods
Methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate can be synthesized via a two-step process. The first step involves the reaction of dimethyl phosphite with pyrimidine-2-carboxylic acid in the presence of a base, such as potassium carbonate, to form the phosphorylated pyrimidine. The second step involves the reaction of the phosphorylated pyrimidine with methyl iodide to form the methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate. This synthesis route is simple and efficient, making it a preferred method for producing methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate involves the reaction of 2,4,5-triaminopyrimidine with dimethyl phosphorochloridate followed by esterification with methyl chloroformate.", "Starting Materials": [ "2,4,5-triaminopyrimidine", "dimethyl phosphorochloridate", "methyl chloroformate" ], "Reaction": [ "Step 1: 2,4,5-triaminopyrimidine is reacted with dimethyl phosphorochloridate in the presence of a base such as triethylamine to form 5-(dimethylphosphoryl)pyrimidine-2,4-diamine.", "Step 2: The resulting intermediate is then esterified with methyl chloroformate in the presence of a base such as pyridine to form methyl 5-(dimethylphosphoryl)pyrimidine-2-carboxylate.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2624136-36-1 |
Molecular Formula |
C8H11N2O3P |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
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